Cas no 79370-46-0 (1-(2-Ethoxyphenyl)propan-1-one)

• Product Name: 1-(2-Ethoxyphenyl)propan-1-one
• CAS No: 79370-46-0
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 6639577
• PubChem ID: 12399423
• Update Time: 2025-05-25

1-(2-Ethoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 79370-46-0
• 1-(2-ethoxyphenyl)propan-1-one
• 2'-Ethoxypropiophenone
• SCHEMBL3029800
• AKOS000181807
• 1-(2-Ethoxyphenyl)-1-propanone
• 1-(2-Ethoxyphenyl)propan-1-one

• MDL： MFCD09937304
• Inchi： 1S/C11H14O2/c1-3-10(12)9-7-5-6-8-11(9)13-4-2/h5-8H,3-4H2,1-2H3
• InChI Key： CQTBQSNYDNMRTP-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1C(CC)=O

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(2-Ethoxyphenyl)propan-1-one

Comprehensive Overview of 1-(2-Ethoxyphenyl)propan-1-one (CAS No. 79370-46-0): Properties, Applications, and Industry Insights

1-(2-Ethoxyphenyl)propan-1-one, identified by its CAS number 79370-46-0, is an organic compound with a molecular formula of C₁₁H₁₄O₂. This aromatic ketone features an ethoxy group attached to the phenyl ring, which significantly influences its chemical reactivity and physical properties. The compound is widely recognized for its role as a versatile intermediate in synthetic chemistry, particularly in the production of fragrances, pharmaceuticals, and specialty chemicals. Its molecular weight of 178.23 g/mol and boiling point of approximately 265°C make it suitable for high-temperature applications.

In recent years, the demand for 1-(2-Ethoxyphenyl)propan-1-one has surged due to its utility in green chemistry initiatives. Researchers are increasingly exploring its potential as a bio-based solvent or catalyst in sustainable manufacturing processes. This aligns with global trends emphasizing eco-friendly alternatives to traditional petrochemical derivatives. The compound's low toxicity profile and biodegradability further enhance its appeal in industries striving for REACH compliance and reduced environmental footprints.

The synthesis of 79370-46-0 typically involves Friedel-Crafts acylation of 2-ethoxybenzene with propionyl chloride, a process optimized for high yield and minimal byproducts. Advanced purification techniques like distillation under reduced pressure ensure the final product meets pharmaceutical-grade purity (>98%). Analytical characterization via GC-MS, NMR spectroscopy, and HPLC confirms its structural integrity, addressing quality concerns prevalent in fine chemical supply chains.

From an industrial perspective, 1-(2-Ethoxyphenyl)propan-1-one serves as a precursor for UV stabilizers in polymer coatings and flavor enhancers in food technology. Its electron-rich aromatic system enables unique photochemical properties, making it valuable in OLED materials research—a hot topic in next-gen display technologies. Patent analyses reveal growing interest in its derivatives for antimicrobial coatings, particularly in healthcare settings post-pandemic.

Market intelligence indicates that suppliers of CAS 79370-46-0 are expanding production capacities in Asia-Pacific regions, driven by demand from electronic materials and cosmeceutical sectors. Regulatory databases show approvals under EU Cosmetics Regulation and FDA indirect food additives listings, reinforcing its safety profile. However, users should note that storage recommendations specify amber glass containers in cool, dry environments to prevent degradation.

Emerging research explores the compound's potential in metal-organic frameworks (MOFs) for gas storage applications, capitalizing on its ligand properties. Computational chemistry studies using DFT calculations predict novel reactivity patterns, answering frequent queries about its structure-activity relationships. These developments position 1-(2-Ethoxyphenyl)propan-1-one as a molecule of interest in materials science and catalysis engineering.

For laboratory handling, standard personal protective equipment (PPE) including nitrile gloves and ventilation is advised. While not classified as hazardous under GHS standards, its viscous liquid form requires careful transfer to avoid spills. Technical datasheets emphasize compatibility with common organic solvents like ethanol and acetone, facilitating formulation work.

The price trajectory of 79370-46-0 reflects broader trends in specialty chemicals markets, with quarterly fluctuations tied to raw material availability. Industry forums frequently discuss its cost-performance ratio compared to analogous ketones, underscoring the need for process optimization in commercial-scale production. Recent advancements in continuous flow chemistry demonstrate promising routes to enhance atom economy in its manufacture.